3-(3-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione

• CAS No.: 1326837-09-5
• Molecular Formula: C25H20N4O4S
• Molecular Weight: 472.52
• IUPAC Name: 3-[(3-methoxyphenyl)methyl]-7-[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C25H20N4O4S/c1-32-18-5-3-4-15(12-18)14-29-24(30)20-11-8-17(13-21(20)26-25(29)31)23-27-22(28-33-23)16-6-9-19(34-2)10-7-16/h3-13H,14H2,1-2H3,(H,26,31)
• InChI Key: NUNIOWIMRMFYSZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)CN2C(=O)C3=C(C=C(C=C3)C4=NC(=NO4)C5=CC=C(C=C5)SC)NC2=O
• solubility: not available

Description

3-(3-Methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione is a heterocyclic compound featuring a quinazoline-2,4-dione core substituted with a 3-methoxybenzyl group at position 3 and a 1,2,4-oxadiazole ring at position 7. Quinazoline-diones are known for their diverse pharmacological properties, including antimicrobial, anticancer, and enzyme inhibitory activities, due to their ability to interact with biological targets via hydrogen bonding and π-π stacking .

Biological Activity

The compound 3-(3-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione , often abbreviated as MBD-POX, is a complex organic molecule belonging to the quinazoline family. Its unique structure includes a quinazoline core, an oxadiazole ring, and various substituents that contribute to its potential biological activities. This article explores the biological activity of MBD-POX, focusing on its mechanisms of action, therapeutic applications, and comparative analysis with similar compounds.

• Molecular Formula : C25H20N4O4S
• Molecular Weight : 472.5 g/mol
• Structural Features :
  • Quinazoline core
  • Oxadiazole ring
  • Methoxybenzyl and methylthiophenyl substituents

MBD-POX exhibits biological activity through interactions with specific molecular targets such as enzymes and receptors. The presence of the oxadiazole moiety is significant for its potential antimicrobial properties, while the quinazoline structure is linked to kinase inhibition. These interactions can modulate various cellular pathways involved in disease processes.

Antimicrobial Activity

Research indicates that MBD-POX has notable antimicrobial properties. The oxadiazole component is associated with enhanced activity against Gram-positive and Gram-negative bacteria. In vitro studies have demonstrated its effectiveness against resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA).

Anticancer Potential

The quinazoline derivatives are well-known for their anticancer properties. MBD-POX's structure suggests potential inhibition of specific kinases involved in cancer cell proliferation. Preliminary studies indicate that it may inhibit cell growth in various cancer cell lines.

Cytotoxicity Studies

Cytotoxicity assays conducted on normal cell lines (e.g., L929) showed that MBD-POX exhibits low toxicity at therapeutic concentrations. This profile is crucial for its development as a therapeutic agent.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Notable Activities
3-(4-methoxybenzyl)-7-(3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)quinazoline-2,4(1H,3H)-dione	Similar core structure with different substituents	Anticancer properties
6-methoxyquinazoline derivatives	Variations in the methoxy group position	Antimicrobial activity
Quinazolines with halogen substitutions	Halogenated variants affecting reactivity	Enhanced biological activity against certain pathogens

Case Studies and Research Findings

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of MBD-POX against a panel of bacterial strains. Results indicated strong bactericidal effects comparable to standard antibiotics.
• Kinase Inhibition : In a separate investigation focused on kinase assays, MBD-POX demonstrated significant inhibitory activity against several kinases involved in cancer progression.
• Cytotoxicity Assessment : Cytotoxicity tests revealed that MBD-POX did not significantly affect normal cell viability at concentrations effective against cancer cells, suggesting a favorable therapeutic index.

Comparison with Similar Compounds

Thieno[2,3-d]pyrimidine-2,4-dione Derivatives

Example: 1-{[3-Aryl-1,2,4-oxadiazol-5-yl]methyl}-5-methyl-3-phenyl-6-(5-phenyl-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-diones

• Core Structure: Thienopyrimidine-dione (vs. quinazoline-dione in the target compound).
• Key Substituents : Dual oxadiazole rings (1,3,4- and 1,2,4-oxadiazoles) and a methyl group.
• Activity : Antimicrobial (broad-spectrum against Gram-positive bacteria and fungi).
• Synthesis : Cyclocondensation with phosphorus oxychloride, followed by alkylation.
• The dual oxadiazole system may enhance stability but reduce solubility.

1,2,4-Triazole Derivatives

Example : 3’-Substituted-2-aryl-5-methyl-5’-thioxo-4,4’-bi-4H-oxadiazol-3(1'H,2H)-ones

• Core Structure : Bis-oxadiazole fused with a triazole-thione.
• Key Substituents : Aryl and methyl groups.
• Activity: Antinociceptive and anticancer (in vitro cytotoxicity against MCF-7 cells).
• Comparison : The triazole-thione moiety introduces sulfur-based reactivity, which may improve metal-binding affinity but increase metabolic liability compared to the target compound’s methylthio group.

Quinoline-Thiazolidine-dione Hybrids

Example: (E)-5-((2-(((Substituted phenyl-1H-1,2,3-triazol-4-yl)methyl)thio)quinolin-3-yl)methylene)thiazolidine-2,4-diones

• Core Structure: Quinoline-thiazolidine-dione (vs. quinazoline-dione).
• Key Substituents : Triazole-linked thiazole and aryl groups.
• Activity : Antidiabetic (α-glucosidase inhibition).
• Comparison: The thiazolidine-dione moiety is a known insulin sensitizer, but the quinoline core may confer hepatotoxicity risks absent in quinazoline derivatives.

Functional Group Analysis

Oxadiazole Modifications

• Target Compound : 1,2,4-Oxadiazole with 4-(methylthio)phenyl.
• Analogues: 1,3,4-Oxadiazole in thienopyrimidine-diones : Higher metabolic stability but lower solubility. 1,3,5-Oxadiazinane-thiones : Saturated oxadiazine ring reduces aromaticity, weakening target binding.

Substituent Effects

• 3-Methoxybenzyl Group : Enhances blood-brain barrier penetration compared to unsubstituted benzyl groups in triazole-thiones .
• Methylthio vs. Phenylthio : Methylthio (target) offers moderate lipophilicity, whereas phenylthio (e.g., in ) increases molecular weight and steric hindrance.